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Compound of Interest

Compound Name: Pyraclostrobin-d6

L Get Quote

Cat. No.: B1152990

For researchers, scientists, and professionals in drug development, Pyraclostrobin-dé serves
as a critical analytical tool. This deuterated internal standard is indispensable for the accurate
guantification of its parent compound, pyraclostrobin, a widely utilized strobilurin fungicide. This
guide provides an in-depth look at its core properties, a detailed experimental protocol for its
application, and a visual representation of the parent compound’'s mechanism of action.

Core Chemical and Physical Data

The fundamental properties of Pyraclostrobin-d6 are summarized below, providing a clear
reference for its use in experimental settings.

Parameter Value

CAS Number 1185141-91-7

Molecular Formula C19H12D6CIN4Os3

Molecular Weight 393.89 g/mol
Methyl (N-methoxy)-N-[2-[[1-(4-

Synonyms chlorophenyl)pyrazol-3-ylJoxymethyl]phenyl-
d6]carbamate

Appearance A solid

Solubility Soluble in Chloroform and Methanol
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Experimental Protocol: Quantification of
Pyraclostrobin in Biological Matrices

The following protocol outlines a typical workflow for the analysis of pyraclostrobin residues in a
given sample matrix, such as agricultural products, using Pyraclostrobin-d6 as an internal
standard. This method commonly employs Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) for its high sensitivity and selectivity.

Sample Preparation (QUEChERS Method)

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
approach for the extraction and cleanup of pesticide residues from various matrices.[1][2][3][4]

[5]

Homogenization: A representative sample (e.g., 10-15 g of fruit or vegetable tissue) is
homogenized.

o Extraction: The homogenized sample is placed in a 50 mL centrifuge tube. 10 mL of water
and 10 mL of acetonitrile are added. A known concentration of Pyraclostrobin-d6 internal
standard is spiked into the sample. The tube is shaken vigorously.

¢ Salting Out: A salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) is
added to induce phase separation. The tube is again shaken and then centrifuged.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile
supernatant is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary
amine - PSA) to remove interfering matrix components. The tube is vortexed and
centrifuged.

» Final Extract: The resulting supernatant is collected, and the solvent is evaporated and
reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

o Chromatographic Separation: The prepared sample is injected into a liquid chromatography
system, typically equipped with a C18 column, to separate pyraclostrobin and
Pyraclostrobin-d6 from other components. A gradient elution with a mobile phase
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consisting of water and an organic solvent (e.g., methanol or acetonitrile) with additives like

formic acid or ammonium formate is commonly used.[5]

e Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem

mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Specific

precursor-to-product ion transitions for both pyraclostrobin and Pyraclostrobin-d6 are

monitored for quantification.

e Quantification: The concentration of pyraclostrobin in the original sample is determined by

comparing the peak area ratio of the analyte to the internal standard (Pyraclostrobin-d6)

against a calibration curve prepared with known concentrations of pyraclostrobin and a

constant concentration of the internal standard.
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Experimental workflow for Pyraclostrobin analysis.

Mechanism of Action: Inhibition of Mitochondrial

Respiration

Pyraclostrobin belongs to the strobilurin class of fungicides, which act by inhibiting

mitochondrial respiration in fungi.[6][7] Specifically, it targets the Quinone outside (Qo) site of

the cytochrome bcl complex (Complex Ill) in the electron transport chain.[8] This binding

blocks the transfer of electrons from ubiquinol to cytochrome c, thereby halting ATP synthesis

and ultimately leading to fungal cell death.[8]

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.mdpi.com/2304-8158/11/5/669
https://www.benchchem.com/product/b1152990?utm_src=pdf-body
https://www.benchchem.com/product/b1152990?utm_src=pdf-body
https://www.benchchem.com/product/b1152990?utm_src=pdf-body-img
https://www.hb-p.com/article/pyraclostrobin-enhancing-crop-protection-and-yield/
https://www.awiner.com/product/pyraclostrobin-fungicide/
https://www.researchgate.net/figure/Proposed-degradation-pathway-of-pyraclostrobin-via-the-photocatalysis-reaction-based-on_fig5_339876522
https://www.researchgate.net/figure/Proposed-degradation-pathway-of-pyraclostrobin-via-the-photocatalysis-reaction-based-on_fig5_339876522
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Complex Il

Pyraclostrobin

Complex |

Ubiquinone Pool

e I._________

ATP Synthase

Complex Il (Cytochrome bc1)

ATP Production

Complex IV

Click to download full resolution via product page

Pyraclostrobin's inhibition of the electron transport chain.

Proton Gradient

Recent studies have also explored the off-target effects of pyraclostrobin, including its potential

to induce triglyceride accumulation and mitochondrial dysfunction in non-target organisms,

which appears to occur through mechanisms independent of the canonical PPARy pathway.[9]
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[10] These findings highlight the importance of continued research into the broader biological
impacts of this widely used fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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